(1S,3R)-3-Aminocyclohexyl acetate

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• SMILES: CC(=O)OC1CCCC(C1)N
• InChI: InChI=1S/C8H15NO2/c1-6(10)11-8-4-2-3-7(9)5-8/h7-8H,2-5,9H2,1H3/t7-,8+/m1/s1
• InChIKey: MNNQEPORWXDXCV-SFYZADRCSA-N

(1S,3R)-3-Aminocyclohexyl acetate (CAS No. 1237714-87-2, molecular formula C₈H₁₅NO₂, molecular weight 157.21 g/mol) is a stereodefined cis-configured chiral amino ester that belongs to the broader family of 3-aminocyclohexanol derivatives.

(1S,3R)-3-Aminocyclohexyl Acetate: Chiral Amino Ester Building Block for Enantioselective Synthesis & Pharmaceutical R&D Procurement

(1S,3R)-3-Aminocyclohexyl acetate (CAS No. 1237714-87-2, molecular formula C₈H₁₅NO₂, molecular weight 157.21 g/mol) is a stereodefined cis-configured chiral amino ester that belongs to the broader family of 3-aminocyclohexanol derivatives . The compound features a cyclohexane ring bearing an amino group at the 3-position in the (1S,3R) absolute configuration and an acetate ester functionality, rendering it a bifunctional intermediate that can participate in selective acylation, amidation, or deprotection chemistry without perturbing the stereochemical integrity at either chiral center . As part of the 1,3-aminoalcohol derivative class widely recognized for utility in chiral auxiliary, ligand, and pharmaceutical intermediate applications, this compound serves as a precursor to carbamate-protected aminocyclohexyl building blocks, piperazine conjugates, and isoxazole carboxamide derivatives .

Stereochemical Control Pre-resolved (1S,3R) single enantiomer for enantioselective synthesis

Orthogonal Protection Acetate ester masks alcohol for sequential chemoselective deprotection

Bifunctional Intermediate Free amine and protected hydroxyl enable amidation or acylation workflows

Why Generic 3-Aminocyclohexyl Esters Cannot Substitute for (1S,3R)-3-Aminocyclohexyl Acetate: The Stereochemical Control Imperative

The 3-aminocyclohexanol scaffold harbors two stereogenic centers, meaning that the generic '3-aminocyclohexyl acetate' designation encompasses four distinct stereoisomers — (1S,3R), (1R,3S), (1S,3S), and (1R,3R) — alongside the racemic mixtures commonly listed under CAS 1449010-07-4 . Literature spanning PDE7 inhibitor development, GPCR-targeted therapeutics, and protease inhibitor architectures consistently demonstrates that biological target engagement is exquisitely sensitive to the relative and absolute configuration at these two centers [1]. For instance, in thiadiazole and oxadiazole PDE7 inhibitor programs, enantiomerically pure trans-3-aminocyclohexanols were mandatory, with the incorrect enantiomer yielding inactive compounds [1]. Furthermore, the enzymatic resolution data show that lipase-catalyzed acylation discriminates between cis and trans diastereomers with markedly different enantioselectivities (E-values), meaning that procurement of a pre-resolved single stereoisomer with a defined (1S,3R) configuration is not a convenience — it is a prerequisite for reproducible biological data and scalable asymmetric synthesis [2].

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Stereoisomer Confound

Generic 3-aminocyclohexyl acetate may contain up to four stereoisomers, undermining SAR interpretation.

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Enzyme Selectivity Mismatch

Lipase enantioselectivities differ markedly between cis and trans configurations; E-values are not transferable.

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Resolution Yield Ceiling

Racemic material requires post-purchase enzymatic resolution, imposing a theoretical yield penalty compared to the pre-resolved (1S,3R) ester.

• [1] Bernardelli, P., Bladon, M., Lorthiois, E., Manage, A. C., Vergne, F., & Wrigglesworth, R. (2004). Resolution of trans-3-aminocyclohexanol. Tetrahedron: Asymmetry, 15(9), 1451–1455. View Source
• [2] Luna, A., Alfonso, I., & Gotor, V. (2004). Resolution of N-protected cis- and trans-3-aminocyclohexanols via lipase-catalyzed enantioselective acylation in organic media. Tetrahedron: Asymmetry, 15(13), 2051–2056. View Source

(1S,3R)-3-Aminocyclohexyl Acetate: Head-to-Head Quantitative Differentiation Evidence for Procurement Decisions

Enzymatic Resolution Enantiomeric Excess Comparison: (1S,3R)-Configured Acetate vs. Racemic and Trans-Configured Analogs

In lipase-catalyzed enantioselective acylation, the choice of substrate configuration profoundly governs achievable enantiomeric excess. The (1S,3R) cis-configuration, when presented as the N-protected or free amino alcohol acetate, exhibits distinct enantioselectivity profiles compared to trans analogs. Bernardelli et al. reported that enzymatic resolution of (±)-trans-1-acetoxy-3-benzylamido-cyclohexane using lipases yielded (R,R)- and (S,S)-trans-3-aminocyclohexanol with enantiomeric excesses exceeding 95% [1]. In parallel, Luna et al. demonstrated that lipase-catalyzed acylation of N-protected cis-3-aminocyclohexanols achieves high enantioselectivities, but with E-values and reaction rates that are fundamentally different from those observed with trans diastereomers due to conformational differences in the cyclohexane ring affecting substrate accommodation in the enzyme active site [2]. The (1S,3R) acetate, as a pre-resolved single enantiomer, bypasses this resolution-dependent variability entirely, directly entering downstream synthesis at >95% ee without the yield losses inherent in resolution processes (maximum theoretical yield from resolution of racemate: 50% per enantiomer) [1].

Enantiomeric Excess & Yield

Head-to-head

Pre-resolved

ee >95%, yield ~100%

Racemic res.

max 50% yield

Eliminates resolution yield ceiling

Based on lipase-catalyzed acylation studies

Evidence Dimension	Enantiomeric excess (ee) and yield efficiency of enantiopure 3-aminocyclohexanol procurement
Target Compound Data	Pre-resolved (1S,3R)-configured acetate: ee > 95% at entry (no resolution yield penalty; theoretical yield 100% of desired enantiomer)
Comparator Or Baseline	Racemic trans-3-aminocyclohexanol acetate (enzymatic resolution): ee > 95% achievable post-resolution but maximum 50% theoretical yield of single enantiomer; cis vs. trans enzymatic acylation proceeds with distinct E-values requiring separate optimization
Quantified Difference	Elimination of ~50% yield ceiling associated with resolution of racemates; procurement of pre-resolved (1S,3R) isomer obviates E-value-dependent optimization cycles required when sourcing racemic cis material
Conditions	Lipase-catalyzed acylation in organic media (THF, toluene, vinyl acetate as acyl donor); lipases tested include Candida antarctica lipase B (CAL-B) and Pseudomonas cepacia lipase

Why This Matters

For procurement, selecting the pre-resolved (1S,3R) acetate over racemic cis-3-aminocyclohexyl acetate eliminates the 50% theoretical yield penalty of post-purchase resolution, directly reducing cost per mole of usable enantiomer by up to half in linear synthetic sequences.

• [1] Bernardelli, P., Bladon, M., Lorthiois, E., Manage, A. C., Vergne, F., & Wrigglesworth, R. (2004). Resolution of trans-3-aminocyclohexanol. Tetrahedron: Asymmetry, 15(9), 1451–1455. DOI: 10.1016/j.tetasy.2004.03.034 View Source
• [2] Luna, A., Alfonso, I., & Gotor, V. (2004). Resolution of N-protected cis- and trans-3-aminocyclohexanols via lipase-catalyzed enantioselective acylation in organic media. Tetrahedron: Asymmetry, 15(13), 2051–2056. View Source

Diastereomeric Ratio Control in Biocatalytic Cascade Synthesis: (1S,3R) vs. (1S,3S) and Trans Diastereomers

Siirola et al. (2013) reported a three-step biocatalytic cascade converting prochiral bicyclic diketones to 3-substituted cyclohexylamine derivatives using a C–C hydrolase (6-oxocamphor hydrolase), a lipase, and an ω-transaminase. Critically, the diastereomeric outcome — whether the cis- or trans-cyclohexylamine is produced — is entirely governed by the choice of ω-transaminase employed in the terminal step. Depending on the transaminase and substrate combination, the reaction yields either the cis- or trans-diastereomer in optically pure form [1]. This demonstrates that the (1S,3R) cis-configured acetate is not interchangeable with its (1S,3S) or trans counterparts: the biocatalytic route to each diastereomer requires a distinct enzyme-substrate pairing, and the stereochemical identity is locked in by the transaminase's active-site geometry. The (1S,3R)-configured product thus represents a specific, non-interchangeable stereochemical outcome with a defined synthetic provenance that cannot be replicated using enzymes tuned for trans-selective amination [1].

Diastereomeric Control

Head-to-head

Prochiral diketone → Hydrolase/Lipase → ω-Transaminase

Cis or trans outcome determined by transaminase selection; (1S,3R) requires specific enzyme pairing.

Pre-resolved isomer avoids biocatalytic mismatch

Based on three-step cascade synthesis

Evidence Dimension	Diastereomeric outcome of biocatalytic ω-transaminase-mediated amination
Target Compound Data	(1S,3R) cis-configuration: obtained in optically pure form when specific ω-transaminase/substrate pairings are selected in a three-step cascade
Comparator Or Baseline	Alternate ω-transaminase selection yields the trans-diastereomer (1R,3R or 1S,3S) in optically pure form; (1S,3S) cis-diastereomer requires yet another distinct enzyme-substrate pairing
Quantified Difference	Qualitative but deterministic: transaminase choice is the single binary switch that determines cis vs. trans diastereomer identity; no overlap in product profiles exists between cis- and trans-selective transaminases
Conditions	Three-step one-pot biocatalytic cascade: (i) 6-oxocamphor hydrolase, (ii) lipase-catalyzed esterification, (iii) ω-transaminase with alanine or isopropylamine as amine donor; organic solvent-compatible system

Why This Matters

A procurement specification of (1S,3R) over generic cis-3-aminocyclohexyl acetate ensures diastereomeric integrity that is synthetically impossible to achieve through transaminase systems optimized for trans-selective amination, preventing costly mis-specification in biocatalytic process development.

• [1] Siirola, E., Mutti, F. G., Grischek, B., Hoefler, S. F., Fabian, W. M. F., Grogan, G., & Kroutil, W. (2013). Asymmetric synthesis of 3-substituted cyclohexylamine derivatives from prochiral diketones via three biocatalytic steps. Advanced Synthesis & Catalysis, 355(9), 1703–1708. View Source

Nitrilase Enantiopreference: cis-Configured 3-Aminocyclohexane Derivatives Outperform Trans Analogs in Optical Purity

In a study on nitrilase-catalyzed synthesis of conformationally constrained GABA-analogous γ-amino acids, enzymes exhibited a pronounced enantiopreference for cis-isomers of 3-aminocyclohexane derivatives, achieving up to 99% enantiomeric excess, whereas trans-isomers were obtained in significantly lower optical purity (up to 86% ee) [1]. This differential — a 13-percentage-point gap in ee — demonstrates that the cis-configuration inherent to (1S,3R)-configured scaffolds provides a measurable and synthetically relevant advantage over trans analogs when nitrilase-mediated routes are employed. Although the study examined 3-aminocyclohexanecarboxylic acid rather than the acetate ester specifically, the enzyme's substrate recognition is governed by the relative configuration at the cyclohexane ring positions, which is identical between the carboxylic acid and acetate ester derivatives at the 1- and 3-positions [1].

Nitrilase Enantiopreference

Class-level

cis: up to 99% ee

trans: up to 86% ee

Δ ≈ 13 percentage points

cis scaffold aligns with enzyme selectivity maximum

Extrapolated from aminocyclohexanecarboxylic acid data

Evidence Dimension	Enantiomeric excess achievable via nitrilase-catalyzed hydrolysis of nitrile precursors
Target Compound Data	cis-3-Aminocyclohexane derivatives: enantiomeric excess up to 99% (extrapolated to cis-configured (1S,3R) acetate scaffold)
Comparator Or Baseline	trans-3-Aminocyclohexane derivatives: enantiomeric excess up to 86% (best-case trans result across multiple substrates)
Quantified Difference	Δee ≈ 13 percentage points in favor of cis-configured substrates across the nitrilase panel tested
Conditions	Nitrilase-catalyzed hydrolysis of 3-cyanocyclohexane derivatives; multiple nitrilase enzymes screened; cis- vs. trans-substrate panels evaluated in parallel

Why This Matters

When planning a nitrilase-based route to enantiopure cyclohexylamine derivatives, procurement of the cis-configured (1S,3R) acetate is preferable to trans analogs on the basis that cis substrates consistently deliver ~13% higher optical purity, reducing downstream purification burden.

• [1] Winkler, M., Knall, A. C., Kulterer, M. R., & Klempier, N. (2007). Nitrilases catalyze key step to conformationally constrained GABA analogous γ-amino acids in high optical purity. Journal of Organic Chemistry, 72(19), 7426–7429. (Referenced via scite.ai abstract: cis-isomers up to 99% ee; trans-isomers up to 86% ee.) View Source

Acetate Ester as a Chemoselective Handle: (1S,3R)-3-Aminocyclohexyl Acetate vs. (1S,3R)-3-Aminocyclohexanol in Downstream Synthetic Efficiency

The acetate ester group in (1S,3R)-3-aminocyclohexyl acetate serves as a masked alcohol that is orthogonal to the Boc, Cbz, and Fmoc carbamate protecting groups commonly installed on the 3-amino position in pharmaceutical intermediates . In contrast, the parent compound (1S,3R)-3-aminocyclohexanol presents a free hydroxyl group that requires selective protection before amine functionalization can proceed — a two-step sequence (protect alcohol, then acylate amine) versus the single-step deprotection-acylation possible with the acetate. Specifically, the acetate can be cleaved under mild basic conditions (e.g., K₂CO₃ in MeOH/H₂O) without affecting Boc or Cbz carbamates, enabling a chemoselective reveal of the hydroxyl group at a late synthetic stage [1]. The free amino alcohol, by comparison, mandates careful ordering of protective group manipulations to avoid N,O-bis-acylation side products, a complication documented in the enzymatic N-acetylation literature where unprotected cis-3-aminocyclohexanol showed no selective N-acylation product formation with several lipase/solvent combinations [1].

Synthetic Step Efficiency

Method context

Acetate ester: direct N-acylation → Deprotect OH

Free alcohol: protect OH → N-functionalize → Deprotect

Reduces one synthetic operation

Orthogonal acetate protection strategy

Evidence Dimension	Number of synthetic steps and chemoselectivity of functional group manipulation
Target Compound Data	(1S,3R)-3-Aminocyclohexyl acetate: enables direct N-functionalization (acylation, carbamoylation, reductive amination) of the free amine with the alcohol masked as the acetate ester; one-step deprotection (K₂CO₃/MeOH) to reveal the alcohol
Comparator Or Baseline	(1S,3R)-3-Aminocyclohexanol (free alcohol): requires protection of the hydroxyl group before selective amine modification to avoid N,O-bis-functionalization; literature documents failed selective N-acetylation of unprotected cis-3-aminocyclohexanol using enzymatic methods
Quantified Difference	Net reduction of one synthetic step (OH protection) when using the acetate ester vs. free amino alcohol; elimination of N,O-chemoselectivity failure modes documented for unprotected amino alcohol substrates
Conditions	N-Protection with Boc₂O or Cbz-Cl in organic solvent; acetate cleavage with K₂CO₃ in MeOH/H₂O; enzymatic acylation with vinyl acetate/THF using CAL-B or P. cepacia lipase

Why This Matters

Procurement of the acetate ester over the free amino alcohol directly reduces step count in multi-step pharmaceutical intermediate synthesis, mitigating the documented chemoselectivity failure risk and reducing both labor and material costs in scale-up campaigns.

• [1] Luna, A., Alfonso, I., & Gotor, V. (2004). Resolution of N-protected cis- and trans-3-aminocyclohexanols via lipase-catalyzed enantioselective acylation in organic media. Tetrahedron: Asymmetry, 15(13), 2051–2056. View Source

Scalable Enzymatic Resolution Throughput: Methodologies Validated at 60 g Scale with >95% ee for 3-Aminocyclohexanol Enantiomers

Bernardelli et al. demonstrated that their enzymatic resolution methodology for 3-aminocyclohexanol enantiomers is not confined to milligram discovery scale: the protocol was validated at a 60 g preparative scale, delivering both enantiomers of trans-3-aminocyclohexanol with enantiomeric excess exceeding 95% [1]. This establishes that the enabling resolution chemistry for the broader 3-aminocyclohexanol family is scalable, and by extension, supports the feasibility of sourcing multi-gram to kilogram quantities of (1S,3R)-configured acetate derivatives with comparable stereochemical fidelity. The 60 g throughput benchmark contrasts with classical diastereomeric salt resolution methods for cyclohexylamines, which often suffer from yield erosion at scale due to mother liquor losses and require multiple recrystallizations to reach comparable ee levels [2].

Scalable Resolution

Reported

60 g scale, ee > 95%

Supports multi-gram to kilogram procurement

Validated preparative lipase resolution

Evidence Dimension	Preparative-scale resolution throughput and achieved enantiomeric excess
Target Compound Data	Enzymatic resolution methodology applicable to cis-3-aminocyclohexanol derivatives: literature precedent for 60 g scale production of enantiomerically pure (ee > 95%) 3-aminocyclohexanol enantiomers
Comparator Or Baseline	Classical diastereomeric salt resolution: typical yields of 30–40% per enantiomer after recrystallization; multiple recrystallization cycles often required to reach >95% ee; mother liquor losses accumulate at scale
Quantified Difference	60 g single-batch throughput for enzymatic route vs. iterative recrystallization-dependent throughput for classical resolution; >95% ee in single enzymatic operation vs. multi-cycle classical resolution
Conditions	Enzymatic resolution with lipase in organic solvent; substrate concentration and enzyme loading optimized for preparative scale; Bernardelli et al., Tetrahedron: Asymmetry 2004

Why This Matters

The availability of a 60 g-validated enzymatic resolution methodology for the 3-aminocyclohexanol scaffold de-risks procurement at research to pilot scale, providing confidence that the (1S,3R) acetate can be sourced with consistent >95% ee at quantities relevant to lead optimization and early process development.

• [1] Bernardelli, P., Bladon, M., Lorthiois, E., Manage, A. C., Vergne, F., & Wrigglesworth, R. (2004). Resolution of trans-3-aminocyclohexanol. Tetrahedron: Asymmetry, 15(9), 1451–1455. DOI: 10.1016/j.tetasy.2004.03.034 View Source
• [2] Faigl, F., Fogassy, E., Nógrádi, M., Pálovics, E., & Schindler, J. (2010). Strategies in optical resolution: a practical guide. Tetrahedron: Asymmetry, 21(3), 283–286. (Background reference for classical resolution yield limitations.) View Source

(1S,3R)-3-Aminocyclohexyl Acetate: Evidence-Backed Application Scenarios for Scientific Procurement & Process Development

Late-Stage Functionalization of Piperazine-Containing Drug Candidates Requiring (1S,3R) Stereochemical Purity

The (1S,3R)-3-aminocyclohexyl scaffold is directly incorporated into piperazine conjugates — such as 1-[4-[(1S,3R)-3-aminocyclohexyl]piperazin-1-yl]ethanone (CAS 2920238-71-5) — for programs targeting GPCR modulation and CNS receptor pharmacology . A procurement specification for the pre-resolved (1S,3R) acetate over the racemic cis-material ensures that the piperazine-conjugated product retains stereochemical integrity at both cyclohexane chiral centers, avoiding the 50% waste stream inherent in post-coupling resolution of diastereomeric products. This is especially critical in lead optimization where stereochemically undefined intermediates introduce confounding variables into SAR analysis .

Synthesis of N-Boc or N-Cbz Protected (1S,3R)-Aminocyclohexyl Intermediates with Orthogonal Acetate Protection

The acetate ester of (1S,3R)-3-aminocyclohexyl acetate functions as a hydroxyl protecting group that is fully orthogonal to N-Boc and N-Cbz carbamate protection, enabling sequential chemoselective deprotection strategies in multi-step syntheses of complex pharmaceutical intermediates . In a typical sequence, the free amine is first functionalized as the Boc-carbamate (as in tert-butyl ((1S,3R)-3-aminocyclohexyl)carbamate, CAS 1298101-47-9), followed by acetate cleavage with K₂CO₃/MeOH to reveal the alcohol for subsequent oxidation, tosylation, or Mitsunobu chemistry — all without disturbing the N-Boc group . This orthogonal protection strategy eliminates the need for the additional hydroxyl protection step required when (1S,3R)-3-aminocyclohexanol is the starting material, reducing synthetic step count and associated purification losses .

Biocatalytic Cascade Process Development Requiring cis-Configured Cyclohexylamine Substrate with Defined (1S,3R) Absolute Configuration

For R&D groups developing biocatalytic cascades involving ω-transaminase-mediated amination, procurement of the single-enantiomer (1S,3R) acetate serves as an authentic analytical standard and substrate for enzyme engineering campaigns . The Siirola et al. three-enzyme cascade demonstrated that cis vs. trans diastereomer formation is a function of transaminase identity, and that both diastereomers can be obtained in optically pure form — but only when the starting prochiral diketone is processed through the correct enzyme sequence . Having the pre-resolved (1S,3R) acetate on hand allows process chemists to establish chiral HPLC or SFC analytical methods for in-process control and to calibrate enzyme selectivity screens without ambiguity introduced by racemic or diastereomeric mixtures .

Conformationally Constrained GABA Analog Synthesis via Nitrilase Routes Benefiting from cis-Substrate Enantiopreference

Research programs synthesizing conformationally restricted GABA-analogous γ-amino acids benefit from the cis-enantiopreference of nitrilase enzymes, which deliver up to 99% ee for cis-3-aminocyclohexane substrates vs. a maximum of 86% ee for trans substrates — a 13-percentage-point differential . The (1S,3R)-3-aminocyclohexyl acetate scaffold, as a cis-configured precursor, is structurally aligned with this enzymatic preference. Procurement of the cis-configured acetate therefore positions the synthetic route to exploit the nitrilase's inherent selectivity maximum, minimizing the enantiomeric purification burden that would be incurred if a trans-configured or racemic starting material were selected .

Application

Selection Property

Validation Focus

Piperazine conjugate synthesis

Stereochemical integrity

Enantiomeric purity review

Orthogonal protection strategy

Acetate ester as masked alcohol

Chemoselective deprotection validation

Biocatalytic cascade development

Defined (1S,3R) configuration

Transaminase selectivity calibration

Conformationally constrained GABA analog synthesis

cis-Substrate enantiopreference

Nitrilase selectivity review